Cas no 57279-72-8 (Benzenamine, 2-bromo-4-ethoxy-)

• Product Name: Benzenamine, 2-bromo-4-ethoxy-
• CAS No: 57279-72-8
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• CID: 1602830
• PubChem ID: 15555500
• Update Time: 2025-04-21

Benzenamine, 2-bromo-4-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-bromo-4-ethoxy-
• 2-Bromo-4-ethoxyaniline
• A1-37328
• DTXSID60574055
• 57279-72-8
• OPZGTOMTJKDDAP-UHFFFAOYSA-N
• SCHEMBL4906116
• AKOS017559968

• Inchi： 1S/C8H10BrNO/c1-2-11-6-3-4-8(10)7(9)5-6/h3-5H,2,10H2,1H3
• InChI Key： OPZGTOMTJKDDAP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1N)OCC

Computed Properties

• Exact Mass: 214.9946
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25